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2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine

Name: 2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine
Brand: Smolecule
SKU: S6552663
Rating: 5 (3 reviews)

Catalog No.

S6552663

CAS No.

1426954-75-7

M.F

C8H19NO

M. Wt

145.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1426954-75-7

Product Name

2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine

Molecular Formula

C8H19NO

Molecular Weight

145.2

2,2-dimethyl-3-(propan-2-yloxy)propan-1-amine (DMPA) is a widely studied compound with a broad range of applications in various fields of research and industry. The objective of this paper is to provide a comprehensive overview of DMPA with a particular focus on its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

DMPA is a tertiary amine with the molecular formula C8H19NO and a molar mass of 145.24 g/mol. It is also known as N,N-dimethyl-2-(isopropoxy)-1-propanamine. DMPA is a colorless liquid with a characteristic odor and a boiling point of 190-192 °C at 760 mmHg. It is soluble in most organic solvents, including ethanol, ether, and chloroform.

Physical and Chemical Properties

DMPA is a stable compound and is not sensitive to light or air. It has a refractive index of 1.439 and a flash point of 82 °C. DMPA is a weakly basic compound with a pKa value of 9.23. It can form salts with acids and can act as a nucleophile in certain reactions.

Synthesis and Characterization

DMPA can be synthesized by reacting N,N-dimethylpropan-1-amine with isopropyl iodide in the presence of a base such as potassium carbonate. The reaction mechanism involves the formation of a quaternary ammonium salt, which is then hydrolyzed to yield DMPA. The reaction is typically carried out in a solvent such as acetone or DMF.
The synthesis of DMPA can be characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy. NMR spectroscopy is particularly useful for determining the purity of the compound and confirming its structure.

Analytical Methods

Various analytical methods can be used to detect and quantify DMPA in a sample, including gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and capillary electrophoresis (CE). GC-MS is one of the most commonly used methods for the analysis of DMPA due to its high sensitivity and selectivity.

Biological Properties

DMPA has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-infective properties. It has been used as a reagent for the synthesis of various bioactive molecules, including potential anticancer agents.

Toxicity and Safety in Scientific Experiments

DMPA has been shown to be relatively non-toxic in animals and humans. However, as with any chemical, proper safety precautions should be taken when handling DMPA in scientific experiments. These precautions include the use of proper protective equipment, such as gloves and goggles, and the proper disposal of waste materials.

Applications in Scientific Experiments

DMPA has been widely used as a reagent in organic synthesis, especially in the preparation of various biologically active compounds. It has also been used as a promoter for the Mitsunobu reaction, which is used for the conversion of alcohols to esters and ethers.

Current State of Research

Research on DMPA has focused on its applications in organic synthesis and its potential as a bioactive compound. Various studies have been conducted on the synthesis of DMPA and its derivatives, as well as its biological activities.

Potential Implications in Various Fields of Research and Industry

DMPA has potential implications in various fields of research and industry, including pharmaceuticals, agrochemicals, and polymers. It can be used as a key building block for the synthesis of various drugs, such as potential anticancer agents. It can also be used as a starting material for the synthesis of various agrochemicals, such as insecticides and herbicides.

Limitations and Future Directions

Although DMPA has shown a broad range of applications, there are still some limitations and challenges that need to be addressed. For example, more research is needed to optimize its synthesis and improve its yield. Moreover, more research is needed to fully understand its biological activities and its potential as a bioactive compound. Future directions for research on DMPA include:
- Optimization of the synthesis process to improve the yield and purity of DMPA.
- Further investigation of the biological activities of DMPA and its derivatives.
- Exploration of the potential applications of DMPA in fields such as materials science and catalysis.
- Development of more efficient and sustainable methods for the synthesis of DMPA and its derivatives.

Conclusion

DMPA is a promising compound with a broad range of applications in various fields of research and industry. Its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions have been discussed in detail in this paper. Further research is needed to fully understand its potential and optimize its synthesis and usage.